Cas no 681168-92-3 (N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• CAS No: 681168-92-3
• MF: C₁₁H₇N₃OS₂
• MW: 261.322778940201
• CID: 5765123
• PubChem ID: 2488242
• Update Time: 2025-05-28

N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• F0537-0340
• N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• SR-01000006932-1
• Z28173438
• STK829552
• 681168-92-3
• SR-01000006932
• AKOS001048412
• Oprea1_298791
• 6-Benzothiazolecarboxamide, N-2-thiazolyl-

• Inchi： 1S/C11H7N3OS2/c15-10(14-11-12-3-4-16-11)7-1-2-8-9(5-7)17-6-13-8/h1-6H,(H,12,14,15)
• InChI Key： DGSMDZPZRFLOBU-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(C(NC3=NC=CS3)=O)=CC1=2

Computed Properties

• Exact Mass: 261.00305420g/mol
• Monoisotopic Mass: 261.00305420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681168-92-3): Properties, Applications, and Research Insights

The compound N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 681168-92-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a benzothiazole core linked to a thiazole moiety via a carboxamide bridge, this compound exhibits intriguing chemical and biological properties. Researchers are particularly interested in its potential as a scaffold for drug discovery, given the prevalence of thiazole and benzothiazole derivatives in FDA-approved therapeutics.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide, exploring its interactions with biological targets. Computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models suggest that this compound may exhibit affinity for enzymes involved in inflammatory pathways. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

The synthesis of CAS No. 681168-92-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, reflecting the growing emphasis on green chemistry principles in modern laboratories. Analytical characterization of this compound often combines HPLC purification, mass spectrometry, and NMR spectroscopy, ensuring high purity for research applications.

Beyond pharmaceutical applications, N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide has shown promise in materials science. Its conjugated π-electron system makes it a candidate for organic electronic materials, particularly in the development of OLEDs and photovoltaic devices. This dual applicability in life sciences and advanced materials positions the compound as a valuable building block in interdisciplinary research.

Recent patent literature reveals growing commercial interest in benzothiazole-thiazole hybrids, with several applications filed for analogs of CAS 681168-92-3 in antimicrobial and anticancer formulations. This trend reflects the broader shift toward heterocyclic compounds in drug development, driven by their structural diversity and favorable pharmacokinetic properties. Researchers are particularly excited about the compound's potential in addressing antibiotic resistance, a critical global health challenge.

The stability and solubility profile of N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide have been extensively studied to facilitate its formulation development. While the compound demonstrates good thermal stability, its limited aqueous solubility has prompted investigations into prodrug strategies and nanoparticle delivery systems. These formulation challenges and solutions mirror current industry priorities in drug delivery optimization.

In biochemical assays, derivatives of 681168-92-3 have demonstrated interesting activity profiles against various kinase enzymes, which are important targets in cancer therapy and inflammatory diseases. The compound's ability to modulate protein-protein interactions is also under investigation, as this represents an emerging frontier in drug discovery. Such research aligns with popular scientific inquiries about targeted cancer treatments and personalized medicine approaches.

Environmental and toxicological studies of N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide are ongoing, with preliminary data suggesting favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). These investigations are crucial for meeting regulatory requirements and reflect the pharmaceutical industry's increased focus on early-stage safety assessment. The compound's biodegradation pathways are also being mapped to address growing concerns about sustainable chemistry.

The commercial availability of CAS No. 681168-92-3 from specialty chemical suppliers has facilitated broader research into its applications. Current market analysis indicates steady growth in demand for such pharmaceutical intermediates, driven by the expanding contract research organization (CRO) sector and academic research programs. This economic perspective adds another dimension to understanding the compound's significance in the chemical industry.

Future research directions for N-(1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide include exploration of its structure-property relationships through systematic derivatization, investigation of its potential in combination therapies, and development of more efficient synthetic routes. These avenues reflect the compound's versatility and the scientific community's ongoing quest for novel bioactive molecules with improved efficacy and safety profiles.